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Compound of Interest

Compound Name: (-)-Strigolactone GR24

Cat. No.: B1145139

Application Notes and Protocols for Preparing
(-)-Strigolactone GR24 Stock Solutions

These guidelines are intended for researchers, scientists, and drug development professionals
for the preparation of (-)-Strigolactone GR24 stock solutions for in vitro experiments.

Introduction

(-)-Strigolactone GR24 is a synthetic analog of strigolactones, a class of plant hormones that
play a crucial role in regulating plant development and their interaction with the environment. In
research settings, GR24 is widely used as a standard to study various biological processes,
including seed germination of parasitic plants, shoot branching, and root development.[1][2][3]
[4] Proper preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of GR24 stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of (-)-
Strigolactone GR24 stock solutions based on information from various suppliers and research
articles.
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Recommended
Recommended Stock Storage Stability of
Parameter . . .
Solvents Concentration  Conditions Stock Solution
S
Stable for at
least 4 years
when stored as a
) solid at -20°C.[6]
Dimethyl
) In DMSO, no
sulfoxide L
deterioration was
(DMSO)[1][2][5] 1 mM[8], 10 Long-term: -80°C
detected after 18
) [6], Acetone[7][8] mM[9][10], = 2.5 (up to 6 months)
(-)-Strigolactone days at room
[9][20], mg/mL (8.38 [11], Short-term:
GR24 ) temperature.[5]
Ethanol[1][6][8], mM) in -20°C (upto 1 )
) ) Methanol is not a
Dimethylformami  DMSOJ[11] month)[6][11]

suitable solvent
de (DMF)[1][€],

for long-term
Methanol[1][6]

storage as the
half-life is
approximately 12
days.[5]

Experimental Protocol: Preparation of a 10 mM
GR24 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (-)-Strigolactone GR24 in
DMSO, a commonly used solvent due to its high solubilizing capacity and compatibility with
many biological assays.

Materials:
e (-)-Strigolactone GR24 (solid, powder form)
o Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

e Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator
Procedure:

o Equilibrate GR24 to Room Temperature: Before opening, allow the vial of solid GR24 to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
atmospheric moisture, which can affect the stability of the compound.

» Weigh GR24: In a suitable weighing vessel, carefully weigh out the desired amount of GR24.
For example, to prepare 1 mL of a 10 mM stock solution (Formula Weight of GR24 is 298.29
g/mol ), you would weigh 2.98 mg of GR24.

o Dissolve in DMSO: Transfer the weighed GR24 to a sterile microcentrifuge tube or an amber
glass vial. Add the calculated volume of anhydrous DMSO. For the example above, add 1
mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the tube/vial and vortex thoroughly until the solid is
completely dissolved. If precipitation or phase separation occurs, gentle heating and/or
sonication can be used to aid dissolution.[11] Visually inspect the solution to ensure it is clear
and free of particulates.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.[11]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[11] Ensure the storage containers are sealed tightly to protect
from moisture and light.[11]

Working Solution Preparation:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/gr24.html
https://www.medchemexpress.com/gr24.html
https://www.medchemexpress.com/gr24.html
https://www.medchemexpress.com/gr24.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

To prepare a working solution, thaw an aliquot of the stock solution and dilute it to the desired
final concentration using the appropriate aqueous buffer or cell culture medium for your
experiment. It is recommended to prepare working solutions fresh on the day of the
experiment.[11]
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Caption: Workflow for preparing (-)-Strigolactone GR24 stock solution.
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Caption: Conceptual signaling pathway of (-)-Strigolactone GR24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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